Cas no 1568183-60-7 (1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole)

• Product Name: 1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole
• CAS No: 1568183-60-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5564439
• PubChem ID: 83128447
• Update Time: 2025-06-13

1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1568183-60-7
• EN300-1827410
• AKOS021449917
• 1,3,5-trimethyl-4-[(2S)-oxiran-2-yl]-1H-pyrazole
• 1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole

• Inchi： 1S/C8H12N2O/c1-5-8(7-4-11-7)6(2)10(3)9-5/h7H,4H2,1-3H3/t7-/m1/s1
• InChI Key： QSUQVGZWRSNBEG-SSDOTTSWSA-N
• SMILES： O1C[C@@H]1C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.4Ų

Additional information on 1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole

Comprehensive Overview of 1,3,5-Trimethyl-4-(2S)-Oxiran-2-yl-1H-Pyrazole (CAS No. 1568183-60-7)

The compound 1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole (CAS No. 1568183-60-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the epoxide (oxirane) ring and the pyrazole core, make it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a stereoselective building block for chiral molecules.

In recent years, the demand for chiral epoxides like 1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole has surged due to their role in asymmetric synthesis. This compound’s (2S)-oxiran-2-yl group enables the formation of enantiomerically pure products, a critical requirement in modern medicinal chemistry. Its pyrazole moiety further enhances its utility, as pyrazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. These attributes align with current trends in precision medicine and targeted therapy, which dominate pharmaceutical discussions today.

From a synthetic chemistry perspective, CAS No. 1568183-60-7 is often explored for its reactivity in ring-opening reactions, a topic frequently searched in academic databases and AI-driven platforms. The compound’s epoxide ring can undergo nucleophilic attack, making it valuable for constructing complex molecular architectures. This reactivity is particularly relevant to researchers investigating green chemistry and sustainable synthesis, as it minimizes waste and improves atom economy—a hot topic in 2024.

The agrochemical industry also shows interest in 1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole due to its potential as a precursor for crop protection agents. With global concerns about food security and pesticide resistance, novel chemical entities like this are critical for developing next-generation solutions. Its pyrazole scaffold is a common feature in herbicides and fungicides, further driving its relevance in agrochemical R&D.

Analytical characterization of CAS No. 1568183-60-7 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its stereochemical purity and stability, which are essential for regulatory compliance and industrial applications. The compound’s high purity grade (>98%) makes it suitable for high-throughput screening (HTS) in drug discovery, another trending topic in biotech forums.

In summary, 1,3,5-trimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole represents a cutting-edge intersection of chiral synthesis, medicinal chemistry, and agrochemical innovation. Its CAS No. 1568183-60-7 is a hallmark of quality for researchers seeking reliable intermediates. As the scientific community continues to prioritize sustainability and efficiency, this compound’s role in advancing these goals cannot be overstated.